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Introduction

Envonalkib is a potent and orally active small molecule inhibitor of Anaplastic Lymphoma
Kinase (ALK), with additional activity against ROS1 and c-Met tyrosine kinases.[1][2] It has
demonstrated significant efficacy in both preclinical and clinical settings, particularly for the
treatment of ALK-positive non-small cell lung cancer (NSCLC).[3][4][5][6] Envonalkib exerts its
therapeutic effect by binding to the ATP-binding pocket of these kinases, which in turn blocks
their autophosphorylation and subsequent activation of downstream signaling pathways crucial
for cell proliferation and survival, such as the PISK/AKT and RAS/ERK pathways.[3] These
application notes provide a detailed protocol for the preparation of Envonalkib stock solutions
for use in in vitro cell culture experiments.
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Property Value Reference
Molecular Formula C24H26CI2FNs02 [3]
Molecular Weight 506.40 g/mol [1][3]
CAS Number 1621519-26-3 [1]
Appearance Solid powder [3]
In Vitro Inhibitory Activity of Envonalkib
Target ICso0 Reference
Wild-type ALK 1.96 nM (211031071
ALK (L1196M mutant) 35.1 nM [11[7]
ALK (G1269S mutant) 61.3 nM [11[7]
Solubility and Storage of Envonalkib
. Storage of Storage of
Solvent Solubility ) Reference
Powder Stock Solution
1 year at -80°C
100 mg/mL in solvent; 1
DMSO 3 years at -20°C [1]
(197.47 mM) month at -20°C
in solvent
Ethanol 50 mg/mL [1]
Water Insoluble [1]

Experimental Protocols

Preparation of Envonalkib Stock Solution (10 mM in DMSO)

This protocol describes the preparation of a 10 mM stock solution of Envonalkib in Dimethyl

Sulfoxide (DMSO). This high-concentration stock can then be serially diluted in cell culture
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medium to achieve the desired final working concentrations.

Materials:

Envonalkib powder

Anhydrous/sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer

Calibrated pipettes and sterile tips
Procedure:
o Calculate the required mass of Envonalkib:
o To prepare 1 mL of a 10 mM stock solution, use the following calculation:
» Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/qg)

» Mass (mg) = 0.010 mol/L x 0.001 L x 506.40 g/mol x 1000 mg/g = 5.064 mg

Weigh Envonalkib powder:

o Carefully weigh out 5.064 mg of Envonalkib powder and place it in a sterile
microcentrifuge tube.

Dissolve in DMSO:

o Add 1 mL of sterile DMSO to the microcentrifuge tube containing the Envonalkib powder.

Ensure complete dissolution:

o Cap the tube tightly and vortex thoroughly until the powder is completely dissolved. Gentle
warming in a 37°C water bath can aid dissolution if necessary.

Aliquot and store:
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o Aliquot the 10 mM stock solution into smaller, single-use volumes (e.g., 10 pL or 20 pL) in
sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles.

o Store the aliquots at -80°C for long-term storage (up to one year) or at -20°C for short-term
storage (up to one month).[1]

Preparation of Working Solutions in Cell Culture Medium

It is critical to maintain a low final concentration of DMSO in the cell culture medium to avoid
solvent-induced cytotoxicity. The final DMSO concentration should typically not exceed 0.1%.

Procedure:
o Thaw the stock solution:

o On the day of the experiment, thaw an aliquot of the 10 mM Envonalkib stock solution at
room temperature.

e Prepare intermediate dilutions (if necessary):

o For very low final concentrations, it may be necessary to perform one or more serial
dilutions of the stock solution in sterile DMSO or cell culture medium.

» Prepare the final working solution:

o Add the appropriate volume of the Envonalkib stock solution (or intermediate dilution) to
the pre-warmed cell culture medium to achieve the desired final concentration.

o For example, to prepare 10 mL of cell culture medium with a final Envonalkib
concentration of 10 uM, add 10 pL of the 10 mM stock solution to 9.99 mL of medium. This
results in a final DMSO concentration of 0.1%.

e Mix and use immediately:

o Gently mix the final working solution by inverting the tube or pipetting up and down. Use
the freshly prepared medium for your cell-based assays.
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Caption: Experimental workflow for preparing and using Envonalkib in cell culture.
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Caption: Envonalkib inhibits ALK, ROS1, and c-Met, blocking downstream signaling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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